Cas no 67478-47-1 (2-Bromo-1-trityl-1H-imidazole)

• Product Name: 2-Bromo-1-trityl-1H-imidazole
• CAS No: 67478-47-1
• MF: C₂₂H₁₇BrN₂
• MW: 389.287784337997
• MDL: MFCD02179528
• CID: 58590
• PubChem ID: 618242
• Update Time: 2025-09-24

2-Bromo-1-trityl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-trityl-1H-imidazole
• 2-Bromo-1-tritylimidazole
• CSRUMYQPYPNDPR-UHFFFAOYSA-N
• 2-Bromo-1-trityl-1H-imidazole #
• Imidazole, 2-bromo-1-triphenylmethyl-
• AB11319
• AS-60030
• FT-0641127
• SCHEMBL5240188
• DTXSID10347135
• CS-0207036
• 67478-47-1
• AKOS015834942
• MFCD02179528
• D95989
• 2-bromo-1-(triphenylmethyl)-1H-imidazole
• ALBB-037193
• DB-020586
• 2-bromo-1-(triphenylmethyl)imidazole

• MDL： MFCD02179528
• Inchi： 1S/C22H17BrN2/c23-21-24-16-17-25(21)22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H
• InChI Key： CSRUMYQPYPNDPR-UHFFFAOYSA-N
• SMILES： BrC1=NC=CN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 388.05800
• Monoisotopic Mass: 388.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• Color/Form: crystal
• Density: 1.1±0.1 g/cm3
• Melting Point: 204-206℃
• Boiling Point: 215.1±25.0 °C at 760 mmHg
• Flash Point: 83.9±23.2 °C
• PSA: 17.82000
• LogP: 5.48580
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-Bromo-1-trityl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)